Cas no 678183-23-8 (1-(3-isocyanatopropyl)pyrrolidine)

1-(3-Isocyanatopropyl)pyrrolidine is a reactive isocyanate compound featuring a pyrrolidine functional group. Its molecular structure combines the reactivity of an isocyanate group with the steric and electronic influence of the pyrrolidine ring, making it useful in specialized organic synthesis and polymer applications. The compound is particularly valued for its ability to form urethane or urea linkages under mild conditions, enabling the modification of polymers, coatings, and adhesives with tailored properties. Its pyrrolidine moiety may enhance solubility and stability in certain formulations. Careful handling is required due to the isocyanate group's sensitivity to moisture and potential reactivity with nucleophiles.

1-(3-isocyanatopropyl)pyrrolidine structure

678183-23-8 structure

Product Name:1-(3-isocyanatopropyl)pyrrolidine

CAS No:678183-23-8

MF:C₈H₁₄N₂O

MW:154.209561824799

CID:967176

PubChem ID:45088391

Update Time:2025-10-29

1-(3-isocyanatopropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- Pyrrolidine, 1-(3-isocyanatopropyl)- (9CI)
-  
- 1-(3-isocyanatopropyl)pyrrolidine
- EN300-143383
- 678183-23-8
- AKOS012410802
- Pyrrolidine,1-(3-isocyanatopropyl)-(9ci)
- Inchi： 1S/C8H14N2O/c11-8-9-4-3-7-10-5-1-2-6-10/h1-7H2
- InChI Key： JSDKEZXHRJXKSY-UHFFFAOYSA-N
- SMILES： O=C=NCCCN1CCCC1

Computed Properties

Exact Mass: 154.111
Monoisotopic Mass: 154.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7A^2
XLogP3: 1.9

1-(3-isocyanatopropyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-143383-0.05g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	0.05g	$299.0	2023-05-23
Enamine	EN300-143383-0.1g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	0.1g	$314.0	2023-05-23
Enamine	EN300-143383-0.25g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	0.25g	$328.0	2023-05-23
Enamine	EN300-143383-0.5g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	0.5g	$341.0	2023-05-23
Enamine	EN300-143383-1.0g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	1g	$355.0	2023-05-23
Enamine	EN300-143383-2.5g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	2.5g	$697.0	2023-05-23
Enamine	EN300-143383-5.0g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	5g	$1033.0	2023-05-23
Enamine	EN300-143383-10.0g	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	10g	$1531.0	2023-05-23
Enamine	EN300-143383-50mg	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	50mg	$359.0	2023-09-29
Enamine	EN300-143383-100mg	1-(3-isocyanatopropyl)pyrrolidine	678183-23-8	100mg	$376.0	2023-09-29

1-(3-isocyanatopropyl)pyrrolidine Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
3. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(3-isocyanatopropyl)pyrrolidine

Comprehensive Overview of 1-(3-Isocyanatopropyl)pyrrolidine (CAS No. 678183-23-8): Properties, Applications, and Industry Insights

The chemical compound 1-(3-isocyanatopropyl)pyrrolidine (CAS No. 678183-23-8) is a specialized organic molecule gaining attention in advanced material synthesis and pharmaceutical research. Characterized by its unique isocyanate functional group and pyrrolidine ring, this compound serves as a versatile building block for polymers, adhesives, and bioactive molecules. Its molecular structure, C₈H₁₄N₂O, combines reactivity with stability, making it valuable for controlled chemical modifications.

Recent trends in green chemistry and sustainable materials have spurred interest in 1-(3-isocyanatopropyl)pyrrolidine due to its potential in low-VOC (volatile organic compound) formulations. Researchers are exploring its role in water-based polyurethane dispersions (PUDs), addressing environmental concerns while maintaining performance. The compound’s pyrrolidine moiety also enhances solubility in polar solvents, a feature critical for eco-friendly industrial applications.

In pharmaceutical contexts, 678183-23-8 is investigated as an intermediate for drug discovery, particularly in modifying pharmacokinetic properties. Its isocyanate group enables covalent conjugation with amines or alcohols, facilitating targeted drug delivery systems. Questions like "How does 1-(3-isocyanatopropyl)pyrrolidine improve drug bioavailability?" or "What are its safety profiles in biomedical applications?" reflect growing user inquiries in scientific forums.

From a synthetic perspective, the compound’s reactivity demands careful handling under inert conditions. Analytical techniques such as FT-IR spectroscopy (for N=C=O stretching at ~2270 cm^-1) and HPLC-MS are commonly employed for purity verification. Industry reports highlight its use in high-performance coatings, where its cross-linking efficiency improves scratch resistance and durability—a key demand in automotive and electronics sectors.

Market analysts note rising demand for customized isocyanates like 1-(3-isocyanatopropyl)pyrrolidine, driven by innovations in 3D printing resins and flexible electronics. SEO data reveals related searches such as "alternative isocyanates for polyurethane synthesis" and "thermal stability of pyrrolidine-derived compounds," underscoring its multidisciplinary relevance. Regulatory compliance, especially concerning workplace exposure limits (e.g., OSHA guidelines), remains a critical discussion point.

Future directions include optimizing catalytic processes for its production to reduce energy consumption. Collaborative studies between academia and industry aim to expand its utility in biodegradable polymers, aligning with circular economy goals. As research progresses, CAS No. 678183-23-8 is poised to play a pivotal role in next-generation material science and precision medicine.